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Compound of Interest

4-Morpholinepropanoic acid,
Compound Name:

methyl ester
CAS No.: 33611-43-7
Cat. No.: B1581121

Get Quote

Technical Monograph: Methyl 3-
Morpholinopropionate

Synonyms: 4-Morpholinepropanoic acid, methyl ester; Methyl 3-(morpholin-4-yl)propanoate
CAS Registry Number: 33611-43-7[1][2]

Executive Summary

Methyl 3-morpholinopropionate is a versatile heterocyclic building block characterized by a
morpholine ring attached to a propionate ester tail.[1][2] It serves as a critical intermediate in
the synthesis of acryloyl morpholine (ACMO), a monomer used in high-performance hydrogels
and peptide synthesis resins.[2] In medicinal chemistry, this compound is utilized to introduce
the morpholine moiety—a "privileged structure" known for improving the agueous solubility and
metabolic stability of drug candidates.[2] This guide details its physicochemical properties,
validated synthetic protocols via aza-Michael addition, and its application in modern drug
development.[2]
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Physicochemical Profile

Property Value Source/Condition
Molecular Formula CsH1sNOs —

Molecular Weight 173.21 g/mol —

Appearance Colorless to pale yellow liquid Ambient

Boiling Point 82°C @ 2 mmHg (Vacuum)
Density 1.068 g/mL @ 25 °C

Refractive Index (hgcontent-
ng-c3932382896=""_nghost-
ng-c706637299=""

class="inline ng-star-inserted">

1.459 —

)

Flash Point 104 °C (219 °F) Closed Cup

Miscible in EtOH, DCM,

Solubility MeOH; Mod.[1][3][4] Soluble in  —
Water
pKa (Calculated) ~5.98 Conjugate acid

Synthesis & Mechanism: The Aza-Michael Addition

The most atom-economical route to Methyl 3-morpholinopropionate is the aza-Michael addition.
[2] This reaction involves the nucleophilic attack of the secondary amine (morpholine) onto the
ngcontent-ng-c3932382896=""_nghost-ng-c706637299="" class="inline ng-star-inserted">

-carbon of an
-unsaturated ester (methyl acrylate).

Mechanistic Pathway

The reaction proceeds through a 1,4-conjugate addition mechanism.[2][5] Morpholine acts as
the Michael donor, while methyl acrylate is the Michael acceptor.[2] The reaction is often
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autocatalytic but can be accelerated by Lewis acids or protic solvents.[2]
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Figure 1: Mechanistic flow of the aza-Michael addition between morpholine and methyl
acrylate.[2]

Validated Synthetic Protocol

Objective: Synthesis of Methyl 3-morpholinopropionate on a 100 mmol scale.
Reagents:

e Morpholine (8.71 g, 100 mmol)[2]

o Methyl Acrylate (8.61 g, 100 mmol)[2]

e Solvent: Methanol (20 mL) or neat (solvent-free)

Procedure:

e Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and an addition funnel.
Place the flask in an ice-water bath (0 °C).

o Addition: Charge the flask with Morpholine (1.0 eq). Add Methyl Acrylate (1.0 eq) dropwise
over 30 minutes.[2] Note: The reaction is exothermic; temperature control is crucial to
prevent polymerization of the acrylate.[2]

o Reaction: Remove the ice bath and allow the mixture to stir at room temperature (25 °C) for
2—4 hours. Monitor consumption of acrylate by TLC (SiOz, 50% EtOAc/Hexanes) or tH NMR
(disappearance of vinylic protons at 5.8-6.4 ppm).[2]
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o Workup: If methanol was used, remove it under reduced pressure.
 Purification: Purify the crude oil via vacuum distillation (bp 82 °C @ 2 mmHg).
o Yield: Typically 90-95% (isolated).[2]

o Purity: >98% by GC.[2]

Applications in Drug Discovery

The 3-morpholinopropionate motif is a strategic tool in medicinal chemistry, often employed to
modulate the ADME (Absorption, Distribution, Metabolism, Excretion) profile of a lead
compound.[2]

Solubility Enhancement

The morpholine nitrogen has a pKa of approximately 8.3 (in the ring system), making it partially
protonated at physiological pH.[2] This introduces hydrophilicity to lipophilic scaffolds without
the toxicity associated with primary aliphatic amines.[2]

Metabolic Stability

Unlike linear alkyl chains which are prone to rapid oxidation by CYP450 enzymes, the
morpholine ring is metabolically robust.[2] The ether oxygen reduces the basicity of the
nitrogen (compared to piperidine), reducing the likelihood of hERG channel inhibition—a
common cardiac safety liability.[2]

Hydrolysis to Linkers

The methyl ester is readily hydrolyzed to 3-morpholinopropanoic acid (CAS 4497-04-5) using
LiOH or KOH.[2] This acid is a vital linker used to attach the morpholine solubilizing group to
amine-bearing drugs via amide coupling.[2]
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Figure 2: Downstream synthetic utility of the methyl ester in pharmaceutical and polymer
chemistry.[2]

Safety & Handling (E-E-A-T)

Signal Word:WARNING

Hazard Class H-Code Statement
Skin Irritation H315 Causes skin irritation.[2]
o Causes serious eye irritation.
Eye Irritation H319
[2]
Flammability H226 Flammable liquid and vapor.[2]

Handling Protocols:

o Ventilation: Always handle in a fume hood.[2] The vapor pressure (0.02 mmHg @ 25°C) is
low, but aerosols can be irritating.[2]

e PPE: Nitrile gloves (0.11 mm thickness) provide sufficient splash protection.[2] Safety
goggles are mandatory due to the risk of irreversible eye damage from the basic amine
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functionality.[2]

» Storage: Store under nitrogen or argon. While the ester is stable, the amine can absorb CO:
from the air over time to form carbamates.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1581121/docs#4-morpholinepropanoic-acid-methyl-
ester-basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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